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Compound of Interest

Compound Name: furan-2-sulfonic acid

Cat. No.: B3057607 Get Quote

FOR IMMEDIATE RELEASE

This technical guide provides an in-depth overview of furan-2-sulfonic acid, a versatile

heterocyclic compound of significant interest in chemical research and drug development. This

document details its identification, physicochemical properties, synthesis, and analytical

characterization. It is intended for researchers, scientists, and professionals in the

pharmaceutical and chemical industries.

Core Identification and Chemical Properties
Furan-2-sulfonic acid is an organic compound featuring a furan ring substituted at the 2-

position with a sulfonic acid group. The presence of the electron-withdrawing sulfonic acid

group significantly influences the chemical reactivity and stability of the furan ring, making it a

valuable intermediate in organic synthesis.[1]

Table 1: Identifiers for Furan-2-Sulfonic Acid
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Identifier Value Source(s)

CAS Number 82971-11-7 [1][2][3]

IUPAC Name furan-2-sulfonic acid [4]

Molecular Formula C₄H₄O₄S [2][3]

Synonyms
2-Furansulfonic acid, Furan-2-

sulphonic acid
[3]

InChI

InChI=1S/C4H4O4S/c5-

9(6,7)4-2-1-3-8-4/h1-3H,

(H,5,6,7)

[4]

InChIKey
OKSYMZKKVJYKKJ-

UHFFFAOYSA-N
[4]

Canonical SMILES C1=COC(=C1)S(=O)(=O)O [4]

Table 2: Physicochemical Properties of Furan-2-Sulfonic Acid

Property Value Source(s)

Molecular Weight 148.14 g/mol [2][4]

Exact Mass 147.98302978 Da [4]

Density (Predicted) 1.559 g/cm³ [3]

Refractive Index (Predicted) 1.535 [3]

Topological Polar Surface Area 75.9 Å² [4]

XLogP3 (Predicted) 0.1 [4]

Synthesis and Purification
The synthesis of furan-2-sulfonic acid requires careful selection of reagents to avoid the

polymerization of the acid-sensitive furan ring.[1] Direct sulfonation with strong acids is often

problematic. A widely adopted and milder approach involves the use of a sulfur trioxide-pyridine

complex.[1]
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Experimental Protocol: Synthesis via Sulfonation with
Sulfur Trioxide-Pyridine Complex
This protocol describes a representative method for the synthesis of furan-2-sulfonic acid
based on literature descriptions.

Materials:

Furan

Sulfur trioxide-pyridine complex (SO₃·py)

1,2-Dichloroethane (anhydrous)

Ice-water bath

Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel)

Magnetic stirrer and heating mantle

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a

condenser, and a dropping funnel, suspend the sulfur trioxide-pyridine complex (1.0

equivalent) in anhydrous 1,2-dichloroethane.

To this suspension, add furan (1.0 equivalent) dropwise via the dropping funnel. The addition

should be controlled to manage any exothermic reaction, potentially using an ice-water bath.

After the addition is complete, heat the reaction mixture to a temperature between 80-100°C.

Maintain stirring at this temperature for several hours. The progress of the reaction should be

monitored using an appropriate technique, such as Thin Layer Chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature. The product, furan-
2-sulfonic acid, may precipitate from the solution.

Isolate the solid product by filtration.
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The crude product can be further purified by recrystallization from a suitable solvent.

Diagram of Synthetic Workflow
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Synthetic workflow for furan-2-sulfonic acid.

Analytical Characterization and Spectral Data
While experimental spectra for furan-2-sulfonic acid are not readily available in public

databases, its spectral characteristics can be predicted based on the analysis of closely related

furan derivatives. The strong electron-withdrawing nature of the sulfonic acid group is expected
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to cause a significant downfield shift for the protons and carbons of the furan ring in NMR

spectra.[2]

Table 3: Predicted Spectroscopic Data for Furan-2-Sulfonic Acid

Technique Expected Features

¹H NMR

Signals corresponding to the three protons on

the furan ring, all expected to be shifted

downfield compared to unsubstituted furan.

¹³C NMR

Four signals for the furan ring carbons, with the

carbon attached to the sulfonic acid group (C2)

being the most deshielded.

IR Spectroscopy

A broad O-H stretching band (3000-2500 cm⁻¹),

S=O stretching bands (around 1350 and 1150

cm⁻¹), and characteristic C-H and C-O

stretching of the furan ring.[2]

Mass Spectrometry

The molecular ion peak (M⁺) would be

expected, along with fragmentation patterns

corresponding to the loss of SO₃ and other

fragments of the furan ring.

Applications in Drug Development and Medicinal
Chemistry
Furan-2-sulfonic acid serves as a valuable scaffold in medicinal chemistry for the

development of new therapeutic agents.[1] Its derivatives, particularly furan-sulfonamides, have

been explored for a range of biological activities.

Key Therapeutic Areas of Investigation:

Anticancer Agents: Novel furan-sulfonamide derivatives have been synthesized and

evaluated for their anticancer activity against various human cancer cell lines, with some

compounds demonstrating significant cytotoxic effects.[2] Sulfonamides, in general, are
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known to target several key proteins overexpressed in cancer, such as tyrosine kinases and

carbonic anhydrases.

Anti-inflammatory and Antimicrobial Agents: The furan nucleus is present in numerous

compounds with demonstrated anti-inflammatory and antimicrobial properties.[5][6] Furan

derivatives have been shown to exert regulatory effects on cellular activities by modulating

signaling pathways like MAPK and PPAR-γ.[6]

Carbonic Anhydrase Inhibitors: Furan-2-sulfonamide derivatives have been investigated as

inhibitors of carbonic anhydrase isoforms, with some showing potent inhibitory activity.[1]

Diagram of Furan Derivatives' Role in Modulating Signaling Pathways
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Modulation of signaling pathways by furan derivatives.

Conclusion
Furan-2-sulfonic acid is a key heterocyclic compound with significant potential as a building

block in organic synthesis, particularly for the development of novel pharmaceuticals. Its unique

chemical properties, stemming from the combination of the furan ring and the sulfonic acid

group, allow for the creation of a diverse range of derivatives with promising biological
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activities. Further research into the synthesis, characterization, and application of this

compound and its analogs is warranted to fully explore its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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